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Ethyl 6-[2-(1-adamantylamino)-2-oxoethyl]sulfanyl-5-cyano-4-(4-methoxycarbonylphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate Ethyl 6-[2-(1-adamantylamino)-2-oxoethyl]sulfanyl-5-cyano-4-(4-methoxycarbonylphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 354555-11-6
VCID: VC0459508
InChI: InChI=1S/C30H35N3O5S/c1-4-38-29(36)25-17(2)32-27(23(15-31)26(25)21-5-7-22(8-6-21)28(35)37-3)39-16-24(34)33-30-12-18-9-19(13-30)11-20(10-18)14-30/h5-8,18-20,26,32H,4,9-14,16H2,1-3H3,(H,33,34)
SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=C(C=C2)C(=O)OC)C#N)SCC(=O)NC34CC5CC(C3)CC(C5)C4)C
Molecular Formula: C30H35N3O5S
Molecular Weight: 549.7g/mol

Ethyl 6-[2-(1-adamantylamino)-2-oxoethyl]sulfanyl-5-cyano-4-(4-methoxycarbonylphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate

CAS No.: 354555-11-6

Main Products

VCID: VC0459508

Molecular Formula: C30H35N3O5S

Molecular Weight: 549.7g/mol

Ethyl 6-[2-(1-adamantylamino)-2-oxoethyl]sulfanyl-5-cyano-4-(4-methoxycarbonylphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate - 354555-11-6

CAS No. 354555-11-6
Product Name Ethyl 6-[2-(1-adamantylamino)-2-oxoethyl]sulfanyl-5-cyano-4-(4-methoxycarbonylphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate
Molecular Formula C30H35N3O5S
Molecular Weight 549.7g/mol
IUPAC Name ethyl 6-[2-(1-adamantylamino)-2-oxoethyl]sulfanyl-5-cyano-4-(4-methoxycarbonylphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate
Standard InChI InChI=1S/C30H35N3O5S/c1-4-38-29(36)25-17(2)32-27(23(15-31)26(25)21-5-7-22(8-6-21)28(35)37-3)39-16-24(34)33-30-12-18-9-19(13-30)11-20(10-18)14-30/h5-8,18-20,26,32H,4,9-14,16H2,1-3H3,(H,33,34)
Standard InChIKey YQHRLKAOJHBMTC-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(NC(=C(C1C2=CC=C(C=C2)C(=O)OC)C#N)SCC(=O)NC34CC5CC(C3)CC(C5)C4)C
Canonical SMILES CCOC(=O)C1=C(NC(=C(C1C2=CC=C(C=C2)C(=O)OC)C#N)SCC(=O)NC34CC5CC(C3)CC(C5)C4)C
PubChem Compound 5234654
Last Modified Nov 11 2021
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